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Compound of Interest

acetone O-
Compound Name: )
(pentafluorobenzoyl)oxime

Cat. No.: B4900019

In-depth Technical Guide: Acetone O-
(pentafluorobenzoyl)oxime

A comprehensive overview for researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a detailed examination of acetone O-
(pentafluorobenzoyl)oxime, a derivatizing agent frequently employed in analytical chemistry,
particularly for the sensitive detection of carbonyl compounds. This document consolidates
critical information regarding its chemical properties, experimental applications, and relevant
analytical protocols. The aim is to furnish researchers, scientists, and drug development
professionals with a thorough resource to support their work with this compound.

Chemical Identification and Properties

Acetone O-(pentafluorobenzoyl)oxime is a derivative of acetone oxime and
pentafluorobenzoyl chloride. It is primarily used as a derivatizing reagent to enhance the
detectability of volatile carbonyl compounds in gas chromatography (GC), especially with
electron capture detection (ECD) or mass spectrometry (MS). The pentafluorobenzoyl group
provides a strong electron-capturing moiety, significantly improving analytical sensitivity.
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Quantitative Data Summary

For clarity and comparative ease, the fundamental chemical properties of the closely related
and often confused derivatizing agent, acetone O-(pentafluorobenzyl)oxime, are presented
below. It is crucial to distinguish between the "benzoyl!" (with a carbonyl group) and "benzyl"
(with a methylene group) derivatives, as their chemical properties and reactivity may differ.

Property Value Reference

Acetone 0-(2,3,4,5,6-

pentafluorobenzyl)oxime

Chemical Name

CAS Number 899828-53-6
Molecular Formula C1oHsFsNO
Molecular Weight 253.17 g/mol

Acetone 0-2,3,4,5,6-PFBHA-

oxime

Alternate Names

Note: Definitive CAS number and molecular weight for acetone O-(pentafluorobenzoyl)oxime
could not be conclusively established from available public data at the time of this writing. The
data presented is for the more commonly referenced benzyl derivative.

Experimental Protocols and Applications

The primary application of reagents like acetone O-(pentafluorobenzoyl)oxime is in the
derivatization of aldehydes and ketones for trace-level analysis. The following sections outline
a general experimental workflow for such applications.

Derivatization of Carbonyl Compounds

The reaction involves the condensation of the carbonyl group with the hydroxylamine moiety of
the derivatizing agent to form an oxime ether.

Experimental Workflow for Derivatization
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Caption: General workflow for the derivatization and analysis of carbonyl compounds.

Synthesis of Acetone Oxime (Precursor)

Acetone oxime is a precursor to acetone O-(pentafluorobenzoyl)oxime. Its synthesis is a

well-established process.

Reaction Pathway for Acetone Oxime Synthesis

Acetone (CHs3)2CO + Hydroxylamine
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Yy

Acetone Oxime

Hydroxylamine NH20H

Click to download full resolution via product page

Caption: Synthesis of acetone oxime from acetone and hydroxylamine.

Signaling Pathways and Logical Relationships

While acetone O-(pentafluorobenzoyl)oxime itself is not directly involved in biological
signaling pathways, its application in analytical chemistry allows for the detection of biologically
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relevant carbonyl compounds that are part of such pathways. For instance, acetone in human
breath is a biomarker for diabetes.

Logical Relationship in Biomarker Detection

Metabolic State
(e.g., Diabetic Ketoacidosis)

Carbonyl Biomarker Production
(e.g., Acetone)

Derivatization with
Acetone O-(pentafluorobenzoyl)oxime

Sensitive Detection by GC-MS/ECD

Diagnostic Insight
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Caption: Logical flow from metabolic state to diagnostic insight via biomarker derivatization.

Conclusion

Acetone O-(pentafluorobenzoyl)oxime serves as a valuable tool for the trace analysis of
carbonyl compounds. Its ability to enhance detection sensitivity makes it particularly useful in
clinical diagnostics, environmental monitoring, and food science. This guide provides a
foundational understanding of its properties and applications, intended to aid researchers in its
effective utilization. Further investigation into the specific reaction kinetics and optimization of
derivatization protocols for different matrices is encouraged for advanced applications.
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¢ To cite this document: BenchChem. [CAS number and molecular weight of acetone O-
(pentafluorobenzoyl)oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4900019#cas-number-and-molecular-weight-of-
acetone-o-pentafluorobenzoyl-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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